Cas no 128427-05-4 ((2S)-2-ethylpiperazine;dihydrochloride)

(2S)-2-Ethylpiperazine dihydrochloride is a chiral piperazine derivative widely utilized as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. Its stereospecific (S)-configuration ensures high enantioselectivity in the production of biologically active compounds, particularly in CNS-targeting drugs and chiral ligands. The dihydrochloride salt form enhances stability and solubility, facilitating handling and storage under standard laboratory conditions. This compound is valued for its consistent purity (>98%) and reliable performance in nucleophilic substitution and acylation reactions. Its rigid piperazine backbone contributes to structural precision in complex molecular architectures, making it a preferred choice for medicinal chemistry and process optimization.
(2S)-2-ethylpiperazine;dihydrochloride structure
128427-05-4 structure
Product name:(2S)-2-ethylpiperazine;dihydrochloride
CAS No:128427-05-4
MF:C6H16Cl2N2
MW:187.110639572144
MDL:MFCD13191713
CID:835622
PubChem ID:51051650

(2S)-2-ethylpiperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Ethylpiperazine dihydrochloride
    • (S)-2-ETHYL-PIPERAZINE 2HCl
    • (S)-2-methylpiperidine-2-carboxylic acid, HCl salt
    • 4 weeks
    • (2S)-2-ethylpiperazine,dihydrochloride
    • (S)-2-ETHYL-PIPERAZINE-2HCl
    • (S)-2-ethylpiperazine (diHydrochloride)
    • (S)-2-ETHYL-PIPERAZINE DIHYDROCHLORIDE
    • 5419AA
    • (S)-2-ethylpiperazine(dihydrochloride)
    • BC688420
    • ST2402799
    • AX8163872
    • AB0000516
    • (2S)-2-Ethylpiperazine--hydrogen chloride (1/2)
    • (2S)-2-ethylpiperazine;dihydrochloride
    • DTXSID20679631
    • CS-M0319
    • CS-13202
    • (S)-2-ethylpiperazinedihydrochloride
    • (2S)-2-ETHYLPIPERAZINE DIHYDROCHLORIDE
    • Piperazine, 2-ethyl-, dihydrochloride, (S)- (9CI)
    • I11833
    • (S)-2-ETHYL-PIPERAZINE 97+%
    • 128427-05-4
    • AKOS015923437
    • MFCD13191713
    • MDL: MFCD13191713
    • Inchi: 1S/C6H14N2.2ClH/c1-2-6-5-7-3-4-8-6;;/h6-8H,2-5H2,1H3;2*1H/t6-;;/m0../s1
    • InChI Key: VCKAKBROIJTVJI-ILKKLZGPSA-N
    • SMILES: Cl[H].Cl[H].N1([H])C([H])([H])C([H])([H])N([H])C([H])([H])[C@]1([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 186.06900
  • Monoisotopic Mass: 186.0690539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 63.5
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1

Experimental Properties

  • PSA: 24.06000
  • LogP: 2.21940

(2S)-2-ethylpiperazine;dihydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05952-1-100MG
(2S)-2-ethylpiperazine;dihydrochloride
128427-05-4 95%
100mg
¥785.00 2023-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05952-1-250MG
(2S)-2-ethylpiperazine;dihydrochloride
128427-05-4 95%
250mg
¥1313.00 2023-05-07
eNovation Chemicals LLC
Y1040853-100mg
Piperazine, 2-ethyl-, dihydrochloride, (S)- (9CI)
128427-05-4 98+%
100mg
$180 2024-06-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S26760-1g
(S)-2-Ethylpiperazine dihydrochloride
128427-05-4
1g
¥2572.0 2021-09-07
eNovation Chemicals LLC
Y1040853-250mg
Piperazine, 2-ethyl-, dihydrochloride, (S)- (9CI)
128427-05-4 98+%
250mg
$235 2024-06-08
Chemenu
CM126823-1g
(S)-2-ethylpiperazine dihydrochloride
128427-05-4 95%
1g
$424 2023-02-18
Apollo Scientific
OR946496-1g
(2S)-2-Ethylpiperazine dihydrochloride
128427-05-4 98+%
1g
£871.00 2025-02-21
eNovation Chemicals LLC
Y0986777-1g
(S)-2-Ethylpiperazine dihydrochloride
128427-05-4 95%
1g
$400 2024-08-02
eNovation Chemicals LLC
K02283-1g
(S)-2-ETHYL-PIPERAZINE 2HCl
128427-05-4 >97%
1g
$395 2023-09-02
eNovation Chemicals LLC
K02283-10g
(S)-2-ETHYL-PIPERAZINE 2HCl
128427-05-4 >97%
10g
$1995 2023-09-02

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(CAS:128427-05-4)(2S)-2-ethylpiperazine;dihydrochloride
A889018
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):196.0/392.0/1176.0